molecular formula C9H13NO B8647017 4-methoxy-N,3-dimethylaniline

4-methoxy-N,3-dimethylaniline

Cat. No.: B8647017
M. Wt: 151.21 g/mol
InChI Key: UHJGLJYAQURFLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methoxy-N,3-dimethylaniline is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

4-methoxy-N,3-dimethylaniline

InChI

InChI=1S/C9H13NO/c1-7-6-8(10-2)4-5-9(7)11-3/h4-6,10H,1-3H3

InChI Key

UHJGLJYAQURFLE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)NC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4'-methoxy-3'-methyl-N-methylacetanilide (53 g), sodium hydroxide (22 g), water (75 ml) and industrial methylated spirit (200 ml) was heated under reflux for 36 hours. Solvent was removed by evaporation, water (350 ml) was added to the residue and the mixture extracted with diethyl ether (2×300 ml). The combined extracts were washed with water (250 ml), dried over magnesium sulphate and the solvent was removed by evaporation to give the novel compound 4-methoxy-3-methyl-N-methylaniline in the form of an oil.
Name
4'-methoxy-3'-methyl-N-methylacetanilide
Quantity
53 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
[Compound]
Name
industrial methylated spirit
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One

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